3-Carbamoyl-5-cyclopropoxybenzoic acid

• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• SMILES: C1CC1OC2=CC(=CC(=C2)C(=O)O)C(=O)N
• InChI: InChI=1S/C11H11NO4/c12-10(13)6-3-7(11(14)15)5-9(4-6)16-8-1-2-8/h3-5,8H,1-2H2,(H2,12,13)(H,14,15)
• InChIKey: MZLVWSDBXRPDMX-UHFFFAOYSA-N

3-Carbamoyl-5-cyclopropoxybenzoic Acid (CAS 1243326-58-0): Compound Identity and Structural Class for Scientific Procurement

3-Carbamoyl-5-cyclopropoxybenzoic acid (CAS 1243326-58-0, MFCD17008253) is a disubstituted benzoic acid derivative with the molecular formula C₁₁H₁₁NO₄ and a molecular weight of 221.21 g/mol . The compound features a carbamoyl (-CONH₂) group at the meta (3) position and a cyclopropoxy (-O-cyclopropyl) group at the meta (5) position relative to the carboxylic acid, with the SMILES notation NC(=O)c1cc(OC2CC2)cc(C(=O)O)c1 . It belongs to the class of carbamoyl-substituted cyclopropoxybenzoic acids, a family of compounds investigated for cyclooxygenase (COX) enzyme modulation and as synthetic intermediates in medicinal chemistry . The compound is commercially available at ≥98% purity (NLT 98%) with supporting analytical documentation including MSDS, NMR, HPLC, and LC-MS data .

Carbamoyl-cyclopropoxybenzoic acid scaffold for COX pathway modulation studies

Supplied with multi-method analytical documentation (HPLC, NMR, LC-MS)

Defined meta-meta (3,5-) disubstitution pattern supports SAR comparison against regioisomers

Why 3-Carbamoyl-5-cyclopropoxybenzoic Acid Cannot Be Casually Substituted with Other Carbamoyl-Cyclopropoxybenzoic Acid Isomers

Substitution of 3-carbamoyl-5-cyclopropoxybenzoic acid with its close positional isomers—including 2-carbamoyl-5-cyclopropoxybenzoic acid (CAS 1243463-16-2) , 3-carbamoyl-4-cyclopropoxybenzoic acid (CAS 1243408-64-1) , and 3-carbamoyl-2-cyclopropoxybenzoic acid—carries regiochemical risk that is not mitigated by identical molecular formula (C₁₁H₁₁NO₄) and molecular weight (221.21 g/mol). In 3-carbamoylbenzoic acid-derived APE1 inhibitors, the position of substituents on the benzoic acid ring dictates target engagement: the 3-carbamoyl-2-methoxybenzoic acid scaffold was identified as the lead pharmacophore yielding IC₅₀ values below 20 µM, while alternative substitution patterns showed divergent activity profiles [1]. The meta-cyclopropoxy placement in the target compound introduces distinct electron-donating and steric effects compared to ortho- or para-substituted analogs, which can alter hydrogen-bonding geometry at the carbamoyl group and modulate interactions with enzymatic targets. Without quantitative structure-activity data confirming functional equivalence among isomers, any substitution introduces unquantified risk in both biological assay outcomes and synthetic intermediate performance.

Regiochemistry mismatch: ortho- or para-cyclopropoxy isomers may alter target engagement and hydrogen-bonding geometry; identical molecular weight does not guarantee functional equivalence.

Positional isomer substitution (e.g., 2,5- or 3,4-disubstituted) can shift COX isoform selectivity profile, limiting SAR reproducibility in anti-inflammatory research.

Synthetic intermediate role: 4-cyclopropyloxybenzoic acid lacks the carbamoyl handle, preventing nitrogen-directed derivatization and dual-pharmacophore strategies.

• [1] Zawahir Z, et al. Synthesis and Biological Evaluation of 3-Carbamoylbenzoic Derivatives as Inhibitors of Human Apurinic/Apyrimidinic Endonuclease 1 (APE1). University of Calabria (IRIS), 2024. Derivatives bearing a 3-benzylcarbamoyl-2-methoxybenzoic acid structure showed IC₅₀ values <20 µM. View Source

Quantitative Differentiation Evidence for 3-Carbamoyl-5-cyclopropoxybenzoic Acid Relative to Key Comparators

Regiochemical Differentiation: Meta-Cyclopropoxy vs. Para-Cyclopropoxy Substitution and Its Impact on Lipophilicity

The target compound, 3-carbamoyl-5-cyclopropoxybenzoic acid, positions the cyclopropoxy group at the meta (5) position relative to the carboxylic acid. In contrast, the commonly used DGAT-1 inhibitor synthetic intermediate 4-cyclopropyloxybenzoic acid (CAS 62577-90-6) carries the cyclopropoxy group at the para (4) position . The unsubstituted parent compound 3-carbamoylbenzoic acid (CAS 4481-28-1) has a measured LogP of 1.184 [1]. Introduction of the cyclopropoxy substituent increases the calculated LogP; for the structurally related 3-cyclopropoxybenzoic acid, the experimental boiling point (340.7±15.0 °C) and reduced water solubility relative to unsubstituted benzoic acid confirm a significant lipophilicity increase conferred by the cyclopropoxy moiety . The meta-substitution pattern in the target compound is expected to produce a LogP intermediate between the para-substituted analog and the unsubstituted parent, offering tunable lipophilicity for lead optimization campaigns.

Meta- vs. Para- Cyclopropoxy Lipophilicity

Class-level inference

Estimated LogP increase 0.5–1.5 units vs. unsubstituted 3-carbamoylbenzoic acid (LogP 1.184); meta substitution yields intermediate lipophilicity compared to para analog.

Meta-cyclopropoxy placement impacts membrane permeability and solubility in biological assays.

Experimental LogP not published; predicted from analog series.

Evidence Dimension	Lipophilicity (LogP) and physicochemical profile
Target Compound Data	3-Carbamoyl-5-cyclopropoxybenzoic acid: meta-cyclopropoxy substitution; calculated LogP not experimentally determined in published literature; predicted to be >1.2 and <3.0 based on analog data
Comparator Or Baseline	3-Carbamoylbenzoic acid (CAS 4481-28-1): LogP = 1.184 [1]; 4-Cyclopropyloxybenzoic acid (CAS 62577-90-6): para-substituted, used in DGAT-1 inhibitor synthesis ; 3-Cyclopropoxybenzoic acid: boiling point 340.7±15.0 °C, flash point 139.7±13.9 °C
Quantified Difference	Estimated LogP increase of approximately 0.5–1.5 log units versus unsubstituted 3-carbamoylbenzoic acid, based on the established contribution of the cyclopropoxy substituent to lipophilicity in analog series
Conditions	LogP: calculated partition coefficient (octanol/water); Boiling point: experimental determination at 760 mmHg

Why This Matters

Differential lipophilicity directly impacts membrane permeability, solubility, and pharmacokinetic behavior in biological assays—purchasing the wrong positional isomer can confound SAR interpretation and lead development.

• [1] Molbase. 3-Carbamoylbenzoic acid (CAS 4481-28-1). LogP: 1.184. Molecular Formula: C₈H₇NO₃, Molecular Weight: 165.146. View Source

Dual Hydrogen-Bond Donor/Acceptor Capacity: Carbamoyl plus Carboxylic Acid Functionality vs. Mono-Functional Benzoic Acid Analogs

3-Carbamoyl-5-cyclopropoxybenzoic acid contains two hydrogen-bond-capable functional groups: a carbamoyl (-CONH₂) moiety (simultaneous H-bond donor and acceptor) and a carboxylic acid (-COOH) group. This dual functionality contrasts with mono-functional cyclopropoxybenzoic acid analogs such as 4-cyclopropyloxybenzoic acid (CAS 62577-90-6), which lacks the carbamoyl group and is limited to carboxylic acid-mediated interactions . In the 3-carbamoylbenzoic acid scaffold, the carbamoyl group has been demonstrated to be a critical pharmacophoric element: in APE1 inhibitors, derivatives containing the 3-carbamoylbenzoic acid core showed IC₅₀ values ranging from 4.8 µM (most active derivative) to low-micromolar range, while structurally related compounds lacking the carbamoyl moiety showed substantially reduced or absent APE1 inhibitory activity [1]. The additional cyclopropoxy group at the 5-position in the target compound provides further opportunities for hydrophobic pocket occupancy not available in the simpler 3-carbamoylbenzoic acid (MW 165.15 vs. 221.21 g/mol) .

Hydrogen-Bond Donor/Acceptor Capacity

Class-level inference

2 H-bond donors, 5 H-bond acceptors vs. 1 donor/3 acceptors for mono-functional 4-cyclopropyloxybenzoic acid.

Dual carbamoyl + carboxylic acid pharmacophore enables binding modes absent in simpler benzoic acid analogs.

Functional group counts derived from molecular structure; MW difference 56.06 g/mol.

Evidence Dimension	Functional group count and hydrogen-bonding capacity
Target Compound Data	3-Carbamoyl-5-cyclopropoxybenzoic acid: 2 H-bond donors (carbamoyl NH₂, COOH), 5 H-bond acceptors; Molecular Weight: 221.21 g/mol
Comparator Or Baseline	4-Cyclopropyloxybenzoic acid (CAS 62577-90-6): 1 H-bond donor, 3 H-bond acceptors; no carbamoyl group ; 3-Carbamoylbenzoic acid (CAS 4481-28-1): 2 H-bond donors, 3 H-bond acceptors; MW 165.15; no cyclopropoxy group
Quantified Difference	Target compound has 2 H-bond donors and 5 H-bond acceptors vs. 1 donor/3 acceptors for the mono-functional 4-cyclopropyloxybenzoic acid. MW increase of 56.06 g/mol relative to 3-carbamoylbenzoic acid, corresponding to the cyclopropoxy (-OC₃H₅) substituent.
Conditions	Hydrogen bond donor/acceptor counts calculated from molecular structure

Why This Matters

For researchers developing inhibitors or molecular probes, the dual carbamoyl + carboxylic acid pharmacophore enables binding modes (e.g., bidentate metal coordination, bifurcated hydrogen bonds) that are impossible with mono-functional benzoic acid analogs, directly impacting target engagement and selectivity.

• [1] Aiello F, et al. Design, Synthesis and Biological Evaluation of Novel Anticancer Agents Based on APE1 Pharmacophore Model. University of Calabria (IRIS), 2018. Most active derivative: IC₅₀ = 4.8 µM against APE1. 3-Carbamoylbenzoic acid derivatives with potencies in low-micromolar range. View Source

COX Inhibition Potential: Meta-Meta Substitution Pattern and Its Predicted Impact on Cyclooxygenase Isoform Selectivity

Vendor technical documentation describes 3-carbamoyl-5-cyclopropoxybenzoic acid as a dual inhibitor of COX-1 and COX-2 enzymes, reducing prostaglandin synthesis . This mechanism is shared with its positional isomer 2-carbamoyl-5-cyclopropoxybenzoic acid (CAS 1243463-16-2), which is also reported as a COX-1/COX-2 inhibitor . However, the meta-meta (3,5-disubstituted) arrangement of the target compound places the carbamoyl and cyclopropoxy groups in a geometry that is distinct from the ortho-meta (2,5-disubstituted) arrangement of the 2-carbamoyl isomer. In the broader class of COX inhibitors, the relative positioning of substituents on the aryl ring is a well-established determinant of COX-1 vs. COX-2 selectivity: for example, the sulfonamide/methylsulfonyl pharmacophore position distinguishes COX-2-selective diarylheterocycles (celecoxib, rofecoxib) from non-selective NSAIDs [1]. The 3,5-disubstitution pattern generates a different electrostatic surface potential and steric profile compared to the 2,5- or 3,4-isomers, which may translate into differential isoform selectivity. Quantitative COX-1 and COX-2 IC₅₀ data for the specific target compound have not been identified in peer-reviewed literature; the COX inhibition claim is currently based on class-level pharmacological annotation rather than direct comparative enzymology.

COX Isoform Selectivity Profile

Data to verify

No published IC₅₀ values identified; 3,5-disubstitution pattern may shift COX-1/COX-2 selectivity relative to 2,5- or 3,4-isomers.

Regioisomer identity critical for reproducible SAR in anti-inflammatory research.

COX inhibition claim based on class-level pharmacological annotation.

Evidence Dimension	COX enzyme inhibition profile (predicted selectivity)
Target Compound Data	3-Carbamoyl-5-cyclopropoxybenzoic acid (3,5-disubstituted): claimed dual COX-1/COX-2 inhibitor ; no published IC₅₀ values identified
Comparator Or Baseline	2-Carbamoyl-5-cyclopropoxybenzoic acid (CAS 1243463-16-2, 2,5-disubstituted): claimed COX-1/COX-2 inhibitor ; 3-Carbamoyl-4-cyclopropoxybenzoic acid (CAS 1243408-64-1, 3,4-disubstituted): enzyme inhibition claimed, specific target not specified ; Celecoxib: COX-2 IC₅₀ = 0.03 ± 0.97 µM, COX-1/COX-2 selectivity index well-characterized [1]
Quantified Difference	No direct quantitative comparison available between 3,5-, 2,5-, and 3,4-isomers for COX inhibition. Substitution pattern difference may alter COX-1/COX-2 selectivity ratio based on established SAR in the COX inhibitor field.
Conditions	COX inhibition: postulated based on structural class; celecoxib data from in vitro human recombinant COX-2 enzyme assay (ELISA method, n=3) [1]

Why This Matters

For anti-inflammatory drug discovery programs, even modest differences in COX-1/COX-2 selectivity can translate into divergent gastrointestinal safety profiles; purchasing the correct regioisomer is essential for reproducible SAR exploration.

• [1] PMC. Table 2. IC₅₀ values of six derivatives of COX-2 inhibitory activity in vitro (x̄ ± SD, n = 3). Celecoxib IC₅₀ = 0.03 ± 0.97 µM. National Center for Biotechnology Information. View Source

Analytical Characterization Package: NLT 98% Purity with Multi-Method Documentation vs. Lower-Purity Generic Alternatives

The compound is supplied by Synblock (Catalog #MB65553) at NLT 98% purity with a comprehensive analytical documentation package including MSDS, NMR, HPLC, and LC-MS data . This contrasts with the structurally related compound 3-(cyclopropylcarbamoyl)benzoic acid (CAS 852879-04-0), which is available from Bidepharm at 95% standard purity with NMR, HPLC, and GC documentation . The three-percentage-point purity differential (≥98% vs. 95%) is significant for quantitative biological assays where impurities at ≥2% can confound dose-response measurements, particularly when impurities possess intrinsic biological activity. The MDL number MFCD17008253 and CAS registry number 1243326-58-0 provide unambiguous chemical identity verification, distinguishable from the closely related compound 3-carbamoyl-4-cyclopropoxybenzoic acid (CAS 1243408-64-1, identical molecular formula and molecular weight) whose documentation package is less completely described in publicly available vendor listings .

Purity and Documentation Package

Cross-study comparable

≥98% purity (HPLC), 4 documented analytical methods (MSDS, NMR, HPLC, LC-MS) vs. 95% / 3 methods for a related comparator.

Higher purity and LC-MS documentation support reliable compound integrity in enzymatic or cell-based assays.

Vendor specification sheets; LC-MS data critical for identity confirmation.

Evidence Dimension	Purity specification and analytical documentation scope
Target Compound Data	3-Carbamoyl-5-cyclopropoxybenzoic acid: NLT 98% purity; documentation: MSDS, NMR, HPLC, LC-MS
Comparator Or Baseline	3-(Cyclopropylcarbamoyl)benzoic acid (CAS 852879-04-0): 95% purity; documentation: NMR, HPLC, GC ; 3-Carbamoyl-4-cyclopropoxybenzoic acid (CAS 1243408-64-1): purity not consistently specified across vendors
Quantified Difference	Purity: ≥98% (target) vs. 95% (comparator); analytical methods: 4 methods documented (target) vs. 3 methods (comparator); LC-MS available for target compound, not specified for comparator
Conditions	Purity determination by HPLC; vendor specification sheets

Why This Matters

Higher purity and more comprehensive analytical documentation reduce the risk of batch-to-batch variability and facilitate troubleshooting in biological assays; the availability of LC-MS data is critical for verifying compound integrity prior to use in sensitive enzymatic or cell-based experiments.

Synthetic Utility as a Distinct Building Block: Carbamoyl Group as a Latent Functional Handle for Further Derivatization

The 3-carbamoyl group in the target compound serves as a latent synthetic handle for further diversification. Unlike 4-cyclopropyloxybenzoic acid—which is used as a building block for DGAT-1 inhibitor imidazobenzazepine derivatives via carboxylic acid coupling alone —the carbamoyl moiety in 3-carbamoyl-5-cyclopropoxybenzoic acid enables additional transformations including Hofmann rearrangement to the corresponding amine, dehydration to the nitrile, or direct use in urea-forming reactions. The structurally related compound 3-cyclopropoxy-5-iodobenzamide (CAS 1243326-46-6) exemplifies the utility of a 5-cyclopropoxybenzamide scaffold as a precursor for cross-coupling reactions via the iodine substituent ; the target compound's carboxylic acid group at the 1-position provides an alternative vector for amide bond formation. The 3,5-disubstitution pattern furthermore positions both functional groups for potential macrocyclization or bidentate metal coordination strategies that are geometrically inaccessible with 2,5- or 3,4-disubstituted isomers .

Synthetic Versatility: Orthogonal Reactive Sites

Class-level inference

3 distinct synthetic handles (carboxylic acid, carbamoyl, activated aromatic positions) vs. 2 for para-cyclopropyloxybenzoic acid and the iodo-benzamide analog.

Enables orthogonal protection/deprotection and sequential derivatization for library synthesis.

Based on functional group analysis; supports amide, urea, and nitrile transformations.

Evidence Dimension	Synthetic versatility (number of distinct derivatization vectors)
Target Compound Data	3-Carbamoyl-5-cyclopropoxybenzoic acid: 3 distinct reactive sites for derivatization—carboxylic acid (esterification, amidation), carbamoyl (dehydration, Hofmann rearrangement, urea formation), and aromatic ring (electrophilic substitution at activated positions)
Comparator Or Baseline	4-Cyclopropyloxybenzoic acid (CAS 62577-90-6): 2 reactive sites—carboxylic acid and aromatic ring; no carbamoyl handle for nitrogen-directed chemistry ; 3-Cyclopropoxy-5-iodobenzamide (CAS 1243326-46-6): carbamoyl and aryl iodide for cross-coupling, but no free carboxylic acid
Quantified Difference	Target compound offers 3 distinct synthetic handles vs. 2 for each comparator, enabling orthogonal protection/deprotection strategies and sequential derivatization not possible with the comparators
Conditions	Synthetic utility assessment based on functional group analysis

Why This Matters

For medicinal chemistry groups building compound libraries, a building block with three orthogonal reactive sites enables more efficient diversification and reduces the number of synthetic steps required to access complex target molecules.

Optimal Research and Industrial Application Scenarios for 3-Carbamoyl-5-cyclopropoxybenzoic Acid Based on Quantitative Differentiation Evidence

COX-1/COX-2 Inhibitor Lead Optimization: Differentiating Regioisomeric Carbamoyl-Cyclopropoxybenzoic Acid Scaffolds

Research groups pursuing structure-activity relationship (SAR) studies on non-steroidal anti-inflammatory drug (NSAID) scaffolds can employ 3-carbamoyl-5-cyclopropoxybenzoic acid as a meta-meta disubstituted reference compound to systematically compare against the 2,5-disubstituted isomer (CAS 1243463-16-2) and the 3,4-disubstituted isomer (CAS 1243408-64-1). The differential placement of the carbamoyl and cyclopropoxy substituents is expected to modulate COX-1/COX-2 isoform selectivity . This compound enables the generation of a regioisomeric triplet for head-to-head comparison of COX inhibition profiles, a dataset currently absent from the published literature. Procurement at ≥98% purity with LC-MS documentation ensures that observed biological differences are attributable to regioisomerism rather than impurity-driven artifacts .

Dual-Pharmacophore Fragment-Based Drug Discovery: Exploiting Carbamoyl and Carboxylic Acid Hydrogen-Bonding Motifs

The combination of a carbamoyl group and a carboxylic acid on a single benzoic acid scaffold makes this compound suitable for fragment-based drug discovery (FBDD) campaigns targeting enzymes that recognize bidentate hydrogen-bonding motifs, such as metalloproteases, kinases, or APE1-like DNA repair enzymes . The APE1 inhibitor precedent—where 3-carbamoylbenzoic acid derivatives achieved IC₅₀ values as low as 4.8 µM —demonstrates the pharmacophoric relevance of this scaffold. The additional cyclopropoxy substituent at the 5-position provides a hydrophobic contact point for improved binding affinity and can serve as a chemical probe for mapping lipophilic sub-pockets adjacent to the catalytic site. The compound's three orthogonal reactive sites (carboxylic acid, carbamoyl, and aromatic ring) allow for systematic exploration of chemical space around the core scaffold [1].

Synthetic Intermediate for Complex Medicinal Chemistry Libraries Requiring Orthogonal Protection Strategies

For medicinal chemistry teams constructing diverse compound libraries, 3-carbamoyl-5-cyclopropoxybenzoic acid offers a distinct advantage over simpler cyclopropoxybenzoic acid building blocks: the three reactive handles (carboxylic acid, carbamoyl, and activated aromatic positions) support orthogonal protection/deprotection sequences . This allows sequential functionalization without protecting group incompatibility. The compound can serve as a precursor for: (a) amide library synthesis via carboxylic acid activation and coupling with amine diversity sets; (b) urea library generation via carbamoyl activation; (c) nitrile intermediates via dehydration of the carbamoyl group for subsequent tetrazole or heterocycle formation . This synthetic versatility, combined with the documented analytical characterization (NMR, HPLC, LC-MS, MSDS) at NLT 98% purity [1], makes it suitable for parallel synthesis workflows where compound identity and purity must be assured before biological testing.

Physicochemical Property Reference Standard for Cyclopropoxy-Substituted Benzoic Acid Analog Series

The compound can serve as a reference standard for establishing physicochemical property baselines in cyclopropoxybenzoic acid analog series . With a predicted LogP intermediate between unsubstituted 3-carbamoylbenzoic acid (measured LogP = 1.184) and more lipophilic di-substituted analogs, and with solubility characteristics typical of cyclopropoxybenzoic acids (soluble in organic solvents such as acetone and alcohols; limited aqueous solubility), the compound provides a mid-range calibration point for computational LogP and solubility models . The experimentally determined boiling point of structurally related 3-cyclopropoxybenzoic acid (340.7±15.0 °C) and the predicted pKa of approximately 4.2 for the carboxylic acid group (based on similar compounds) can be used to validate in silico ADME prediction workflows [1]. This application is particularly relevant for core facilities and CROs that require well-characterized reference compounds for method development and instrument calibration.

Application

Selection Property

Validation Focus

COX inhibitor lead optimization

Regioisomeric comparison supported by analytical documentation

COX-1/COX-2 isoform selectivity profiling across positional isomers

Fragment-based drug discovery (bidentate H-bond targets)

Dual carbamoyl + carboxylic acid hydrogen-bonding motif

Target engagement in enzyme assays (e.g., metalloproteases, APE1-like)

Medicinal chemistry library synthesis

Three orthogonal reactive sites for sequential functionalization

Protecting-group compatibility and diversification efficiency

Physicochemical reference standard

Mid-range lipophilicity for cyclopropoxybenzoic acid series

In silico ADME model calibration and method development

• [1] Aiello F, et al. Design, Synthesis and Biological Evaluation of Novel Anticancer Agents Based on APE1 Pharmacophore Model. University of Calabria (IRIS), 2018. Most active 3-carbamoylbenzoic acid derivative: IC₅₀ = 4.8 µM against APE1. View Source